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Compound of Interest

Compound Name: Centrolobine

Cat. No.: B073297

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the safe and compliant disposal of
centrolobine, a diarylheptanoid compound. In the absence of a specific Safety Data Sheet
(SDS), these procedures are based on the general guidelines for the disposal of potentially
hazardous, non-halogenated organic compounds.

Key Information and Data Presentation

While specific quantitative data on the toxicity and environmental impact of centrolobine are
not readily available, its classification as a diarylheptanoid and its known biological activities,
such as cytotoxicity against tumor cells, necessitate that it be handled as a potentially
hazardous substance.[1][2][3] Adherence to rigorous disposal protocols is therefore essential.
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Property Information Citation
Chemical Name Centrolobine

Chemical Class Diarylheptanoid [1][2]
Physical State Solid

) ) o Cytotoxic, Anti-tumor, Anti-
Known Biological Activity ) o [L1[2113]14]
inflammatory, Antioxidant

Potentially toxic, environmental
Inferred Hazards
hazard

Non-halogenated organic solid
) waste; Non-halogenated
Disposal Category o 516171181
organic liquid waste (for

solutions)

Experimental Protocols: Waste Generation and
Handling

Experimental use of centrolobine will typically generate the following waste streams, each
requiring a specific disposal pathway:

» Solid Centrolobine Waste: Unused or expired pure centrolobine powder.

¢ Centrolobine Solutions: Solutions of centrolobine in organic solvents (e.g., ethanal,
DMSO, acetone).

o Contaminated Labware: Items such as pipette tips, centrifuge tubes, gloves, and glassware
that have come into contact with centrolobine.

It is imperative to never dispose of centrolobine or its solutions down the drain.[5] Organic
substances can be harmful to aquatic life and may interfere with wastewater treatment
processes.

Step-by-Step Disposal Procedures
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The following step-by-step procedures provide guidance for the safe disposal of different forms

of centrolobine waste.

Solid Centrolobine Waste

Segregation: Collect all solid centrolobine waste in a designated, clearly labeled hazardous
waste container. The container should be made of a material compatible with organic solids.

Labeling: The label must include the words "Hazardous Waste," the full chemical name
("Centrolobine"), and the primary hazard (e.g., "Toxic," "Chemical Waste").

Storage: Store the sealed container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste contractor.

Centrolobine Solutions

Segregation: Collect all liquid waste containing centrolobine in a designated, leak-proof,
and sealed hazardous waste container.

Waste Stream Compatibility: Do not mix halogenated and non-halogenated solvents in the
same waste container.[5] Since centrolobine does not contain halogens, its solutions should
be disposed of in the "non-halogenated organic liquid waste" stream.

Labeling: Clearly label the container with "Hazardous Waste," the nhames of all chemical
constituents (e.g., "Centrolobine, Ethanol"), their approximate concentrations, and the
associated hazards (e.g., "Toxic,” "Flammable Liquid").

Storage: Store the sealed container in a designated satellite accumulation area, preferably in
secondary containment to prevent spills.

Disposal: Contact your institution's EHS for collection and disposal.

Contaminated Labware
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o Solid Contaminated Waste: Disposable items such as gloves, paper towels, and pipette tips
should be placed in a designated, labeled hazardous waste bag or container for solid waste.

» Sharps: Needles, syringes, or other contaminated sharps must be disposed of in a
designated, puncture-resistant sharps container.

e Glassware: Reusable glassware should be decontaminated by rinsing with a suitable
solvent. The solvent rinsate must be collected and disposed of as hazardous liquid waste.
After decontamination, the glassware can be washed according to standard laboratory

procedures.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
centrolobine waste.
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Caption: Workflow for the proper disposal of centrolobine waste.

Disclaimer: The information provided in this document is intended as a general guide.
Researchers are legally and ethically obligated to follow the specific hazardous waste disposal
regulations set forth by their institution and local authorities. Always consult your institution's
Environmental Health and Safety (EHS) department for specific disposal procedures and
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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